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Compound of Interest

Compound Name: Docetaxel hydrate

CAS No.: 700367-34-6

Cat. No.: B1139701

Get Quote

Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals. This resource provides comprehensive troubleshooting guides and frequently

asked questions (FAQs) to help you minimize the off-target cytotoxic effects of docetaxel in

your research experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary on-target and off-target effects of docetaxel in vitro?

A1: Docetaxel's primary on-target effect is the stabilization of microtubules, which disrupts the

mitotic spindle and leads to cell cycle arrest in the G2/M phase, ultimately inducing apoptosis in

rapidly dividing cancer cells.[1][2][3] However, its off-target effects can be significant and

include:

Cytotoxicity to Non-Cancerous Cells: As docetaxel affects all dividing cells, it can be toxic to

healthy primary cells or non-cancerous control cell lines in your culture.[1]

Neurotoxicity: In neuronal cell cultures, docetaxel can induce signs of cellular stress and

apoptosis, mimicking the peripheral neuropathy observed in clinical settings.[4][5][6] This is
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often linked to oxidative stress and cytoskeletal disruption.[7][8]

Activation of Pro-Survival Pathways: Paradoxically, docetaxel can activate pro-survival

signaling pathways such as PI3K/Akt/mTOR and MAPK/ERK in some cancer cells, which

can counteract its cytotoxic effects and contribute to resistance.[1]

Immunomodulatory Effects: Docetaxel can influence the immune microenvironment by

stimulating the infiltration of immune cells like T-lymphocytes and natural killer cells.[9][10] It

has also been shown to increase activated NK cells with lytic potential.[11]

Q2: How can I establish a therapeutic window to minimize off-target cytotoxicity in my cell

culture model?

A2: To establish a therapeutic window, it's essential to perform parallel dose-response

experiments on your target cancer cells and your control non-cancerous cells.

Determine IC50 Values: Conduct a dose-response curve for both cell types to determine the

IC50 (the concentration that inhibits cell growth by 50%) for each.[1][12]

Assess Viability: Use a viability assay (e.g., MTT or SRB) to measure the percentage of

viable cells at each concentration for both cell types.[12][13]

Identify the Therapeutic Window: The optimal concentration range is one that maximizes

cancer cell death while having minimal toxic effects on the control cells.[1]

Q3: What are the most promising strategies being researched to reduce docetaxel's systemic

toxicity?

A3: Several strategies are being investigated to enhance the safety profile of docetaxel:

Nanoparticle-Based Drug Delivery: Encapsulating docetaxel in nanocarriers like liposomes,

polymeric nanoparticles, and solid lipid nanoparticles can improve its solubility, control its

release, and enable targeted delivery to tumor tissues, thereby reducing systemic exposure

and side effects.[14][15][16][17][18]

Novel Formulations: The development of polysorbate 80-free formulations, such as oil-in-

water emulsions and nanomicelles, aims to reduce hypersensitivity reactions associated with
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conventional docetaxel preparations.[19][20]

Combination Therapies: Using docetaxel in combination with other agents, such as platinum

compounds or mTOR inhibitors like rapamycin, may allow for lower, less toxic doses of

docetaxel while achieving a synergistic anti-tumor effect.[21][22]

Co-administration of Protective Agents: For specific toxicities like neurotoxicity, co-treatment

with neuroprotective agents is being explored.[23][24]

Troubleshooting Guides
Issue 1: High Cytotoxicity Observed in Control (Non-
Cancerous) Cells

Possible Cause Suggested Solution

Docetaxel concentration is too high.

Perform a detailed dose-response curve to

precisely determine the IC50 for your cancer

cells and a parallel viability assay for your

control cells. Select a concentration that

maximizes the differential effect.[1]

Prolonged exposure time.

Conduct time-course experiments to identify the

minimum duration of docetaxel exposure

required to induce apoptosis in the cancer cells,

while minimizing the impact on control cells.[1]

High sensitivity of the control cell type.

Some primary cells are inherently more

sensitive. Research literature for cytoprotective

agents that are specific to your control cell type

and that do not interfere with docetaxel's

efficacy against cancer cells.

Solvent toxicity.

If using a solvent like DMSO to dissolve

docetaxel, ensure the final concentration in the

culture medium is below the toxic threshold for

your control cells. Run a solvent-only control.

[12]
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Issue 2: Inconsistent IC50 Values for Docetaxel Between
Experiments

Possible Cause Suggested Solution

Variations in cell culture conditions.

Maintain consistency in cell culture practices,

including media and serum batches, passage

number, and incubator conditions (CO2,

temperature, humidity).

Inconsistent cell health and confluency.

Always seed cells at a consistent density and

ensure they are in the logarithmic growth phase

and at a consistent confluency at the time of

treatment.[12]

Docetaxel precipitation.

Docetaxel has poor aqueous solubility.[14][17]

Prepare fresh dilutions from a concentrated

stock for each experiment. When diluting, add

the stock solution to the medium dropwise while

vortexing to prevent precipitation.[25] Visually

inspect for precipitates.

Reagent degradation.

Store docetaxel stock solutions properly,

protected from light and at the recommended

temperature. Ensure other assay reagents are

also stored correctly.[12]

Issue 3: Lack of a Clear Dose-Dependent Response
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Possible Cause Suggested Solution

Incorrect concentration range.

The selected concentrations may be too high

(causing maximum cell death at all points) or too

low (causing no significant cytotoxicity).[12]

Perform a preliminary experiment with a broad

range of concentrations (e.g., nanomolar to

micromolar) to identify the effective range for

your cell line.

Cell line resistance.

The cell line may have intrinsic or acquired

resistance to docetaxel, possibly due to

overexpression of drug efflux pumps like P-

glycoprotein or mutations in β-tubulin.[1][3][26]

Confirm your assay setup with a known

docetaxel-sensitive cell line as a positive

control.

Compound precipitation at high concentrations.

High concentrations of docetaxel can precipitate

in the culture medium, reducing its effective

concentration and causing a plateau in the

dose-response curve.[12] If observed, use a

lower concentration range or an alternative

solubilization method.

Quantitative Data Summary
Table 1: In Vitro Efficacy of Different Docetaxel
Formulations
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Formulation Drug Loading (%)
Encapsulation
Efficiency (%)

Key Finding

mPEG-PLA-

Lys(Fmoc) Micelles
5.5 - 11 62 - 95

Reduced allergic

reactions in animal

models compared to

conventional

docetaxel.[19]

Nanosomal Docetaxel

Lipid Suspension

(NDLS)

>95% (lipid

association)
Not specified

Developed to avoid

hypersensitivity

reactions by

eliminating

polysorbate 80 and

ethanol.

HT001 (Docetaxel

Micelle)
Not specified Not specified

Showed comparable

anti-proliferative

activity to

conventional

docetaxel in vitro and

dose-dependent

tumor suppression in

vivo.[27]

Table 2: Docetaxel Dosing in Combination Therapies
from Preclinical and Clinical Studies
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Combination Agent Docetaxel Dose Cancer Type Key Outcome

Cisplatin 75 mg/m²
Non-Small Cell Lung

Cancer

Recommended dose

for concomitant

therapy, with a

response rate of 33%

to 48% in untreated

patients.[21]

Cisplatin and 5-

Fluorouracil
75 mg/m²

Head and Neck

Squamous Cell

Carcinoma

Overall response rate

of 86%.[28]

Plinabulin 75 mg/m²
Non-Small Cell Lung

Cancer

Significantly reduced

grade 4 neutropenia

compared to

docetaxel alone

(5.13% vs. 33.58%).

[29]

Radiation 20-30 mg/m² weekly

Non-Small Cell Lung

Cancer, Head and

Neck Cancer

Well-tolerated and

active schedule in

phase II trials.[30]

Rapamycin (20 nM) 1 nM
Lung Cancer Cell

Lines

Enhanced growth

inhibition by an

additional 20-40%

compared to

docetaxel alone.[22]

Experimental Protocols
Protocol 1: MTT Assay for Cytotoxicity Assessment
This protocol is used to assess cell viability by measuring the metabolic activity of cells.[13]

Materials:

Docetaxel
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DMSO (cell culture grade)

96-well cell culture plates

Complete culture medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or acidified isopropanol)

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-

10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for

cell attachment.[12]

Docetaxel Preparation: Prepare a concentrated stock solution of docetaxel in DMSO. Further

dilute this stock in complete culture medium to create a series of working concentrations.

Treatment: Remove the medium from the wells and add 100 µL of the various docetaxel

dilutions. Include a vehicle control (medium with the highest concentration of DMSO used)

and a blank (medium only).[1]

Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[1]

[12]

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C,

allowing viable cells to convert MTT into formazan crystals.[12]

Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each

well to dissolve the formazan crystals.[12]

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[12]
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Data Analysis: Calculate cell viability as a percentage relative to the vehicle control.

Determine the IC50 value by plotting cell viability against the log of docetaxel concentration.

Protocol 2: Western Blot for Pro-Survival Pathway
Activation
This protocol can be used to assess the activation of pathways like PI3K/Akt or MAPK/ERK in

response to docetaxel treatment.

Materials:

Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Protein assay kit (e.g., BCA)

SDS-PAGE gels and running buffer

PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-phospho-ERK, anti-ERK)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Cell Lysis: After treating cells with docetaxel for the desired time, wash them with cold PBS

and lyse them with lysis buffer.

Protein Quantification: Determine the protein concentration of each lysate using a protein

assay kit.
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SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli buffer.

Separate the proteins by size using SDS-PAGE.[1]

Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[1]

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.[1]

Primary Antibody Incubation: Incubate the membrane with the desired primary antibodies

(e.g., overnight at 4°C), which will bind to the target proteins.[1]

Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the

appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

Detection: After further washes, add the chemiluminescent substrate and capture the signal

using an imaging system.

Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins

to the total protein levels to determine the activation status of the pathway.

Visualizations
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Caption: On-target mechanism of Docetaxel leading to apoptosis.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b1139701/docs?utm_src=pdf-body-img#technical-support-center-minimizing-off-target-cytotoxic-effects-of-docetaxel
https://www.benchchem.com/pdf/Technical_Support_Center_Mitigating_Off_Target_Effects_of_Docetaxel_in_Primary_Cell_Cultures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Docetaxel
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Caption: Off-target activation of pro-survival signaling pathways.[1]
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Caption: A logical workflow for troubleshooting off-target effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Molecular mechanisms of docetaxel resistance in prostate cancer - PMC
[pmc.ncbi.nlm.nih.gov]

3. Overcoming docetaxel resistance in prostate cancer: a perspective review - PMC
[pmc.ncbi.nlm.nih.gov]

4. Peripheral Neuropathy Caused by Paclitaxel and Docetaxel: An Evaluation and
Comparison of Symptoms - PMC [pmc.ncbi.nlm.nih.gov]

5. Docetaxel-Induced Peripheral Neuropathy in Breast Cancer Patients Treated with
Adjuvant or Neo-Adjuvant Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. tandfonline.com [tandfonline.com]

8. Redox imbalance induced by docetaxel in the neuroblastoma SH-SY5Y cells: a study of
docetaxel-induced neuronal damage - PMC [pmc.ncbi.nlm.nih.gov]

9. Enhancement of tumor radioresponse by docetaxel: Involvement of immune system -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. Docetaxel remodels prostate cancer immune microenvironment and enhances
checkpoint inhibitor-based immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

11. ascopubs.org [ascopubs.org]

12. benchchem.com [benchchem.com]

13. benchchem.com [benchchem.com]

14. How nanotechnology can enhance docetaxel therapy - PMC [pmc.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

16. Boosting antitumor efficacy using docetaxel-loaded nanoplatforms: from cancer therapy
to regenerative medicine approaches - PMC [pmc.ncbi.nlm.nih.gov]

17. mdpi.com [mdpi.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.benchchem.com/product/b1139701?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Technical_Support_Center_Mitigating_Off_Target_Effects_of_Docetaxel_in_Primary_Cell_Cultures.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8992564/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8992564/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3481557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3481557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4093436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4093436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8248780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8248780/
https://www.researchgate.net/publication/14122372_Clinical_characteristics_of_severe_neuropathy_induced_by_docetaxel_Taxotere
https://www.tandfonline.com/doi/full/10.3109/0284186X.2014.969846
https://pmc.ncbi.nlm.nih.gov/articles/PMC7889094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7889094/
https://pubmed.ncbi.nlm.nih.gov/11179493/
https://pubmed.ncbi.nlm.nih.gov/11179493/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9274752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9274752/
https://ascopubs.org/doi/10.1200/JCO.2023.41.6_suppl.207
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Docetaxel_Cytotoxicity_Assays.pdf
https://www.benchchem.com/pdf/Initial_in_vitro_studies_of_Docetaxel_cytotoxicity.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3742154/
https://www.researchgate.net/publication/371180015_Nano-interventions_for_the_Drug_Delivery_of_Docetaxel_to_Cancer_Cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11137998/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11137998/
https://www.mdpi.com/2072-6694/13/3/400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. Docetaxel‐loaded solid lipid nanoparticles: a novel drug delivery system - PMC
[pmc.ncbi.nlm.nih.gov]

19. mdpi.com [mdpi.com]

20. aacrjournals.org [aacrjournals.org]

21. Combination treatment with docetaxel (Taxotere) and platinum compounds for non-small
cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

22. Rapamycin potentiates cytotoxicity by docetaxel possibly through downregulation of
Survivin in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

23. Docetaxel-induced peripheral neuropathy: protective effects of dihydroprogesterone and
progesterone in an experimental model - PubMed [pubmed.ncbi.nlm.nih.gov]

24. Managing the neurotoxicity of paclitaxel (Taxol) and docetaxel (Taxotere) with
neurotrophic factors - PubMed [pubmed.ncbi.nlm.nih.gov]

25. benchchem.com [benchchem.com]

26. Nanoways to Overcome Docetaxel Resistance in Prostate Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

27. A novel form of docetaxel polymeric micelles demonstrates anti-tumor and ascites-
inhibitory activities in animal models as monotherapy or in combination with anti-angiogenic
agents - PubMed [pubmed.ncbi.nlm.nih.gov]

28. Efficacy and toxicity of docetaxel combination chemotherapy for advanced squamous cell
cancer of the head and neck - PMC [pmc.ncbi.nlm.nih.gov]

29. BeyondSpring Announces New Analyses of DUBLIN-3 Phase 3 Study Showing Survival
Benefit of Plinabulin + Docetaxel in Post Anti-PD-(L)1 for Non-squamous EGFR WT NSCLC
and a Reduction in Brain Metastasis Compared to Docetaxel at NACLC 2025 - BioSpace
[biospace.com]

30. cancernetwork.com [cancernetwork.com]

To cite this document: BenchChem. [Technical Support Center: Minimizing Off-Target
Cytotoxic Effects of Docetaxel]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139701/docs#technical-support-center-minimizing-
off-target-cytotoxic-effects-of-docetaxel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8676273/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8676273/
https://www.mdpi.com/1999-4923/17/2/184
https://aacrjournals.org/mct/article/6/11_Supplement/C118/240744/A-novel-emulsion-formulation-of-docetaxel
https://pubmed.ncbi.nlm.nih.gov/9335516/
https://pubmed.ncbi.nlm.nih.gov/9335516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3065416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3065416/
https://pubmed.ncbi.nlm.nih.gov/19335538/
https://pubmed.ncbi.nlm.nih.gov/19335538/
https://pubmed.ncbi.nlm.nih.gov/10923105/
https://pubmed.ncbi.nlm.nih.gov/10923105/
https://www.benchchem.com/pdf/Technical_Support_Center_Overcoming_Docetaxel_Insolubility_in_Aqueous_Solutions.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4100480/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4100480/
https://pubmed.ncbi.nlm.nih.gov/36091776/
https://pubmed.ncbi.nlm.nih.gov/36091776/
https://pubmed.ncbi.nlm.nih.gov/36091776/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5492725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5492725/
https://www.biospace.com/press-releases/beyondspring-announces-new-analyses-of-dublin-3-phase-3-study-showing-survival-benefit-of-plinabulin-docetaxel-in-post-anti-pd-l1-for-non-squamous-egfr-wt-nsclc-and-a-reduction-in-brain-metastasis-compared-to-docetaxel-at-naclc-2025
https://www.biospace.com/press-releases/beyondspring-announces-new-analyses-of-dublin-3-phase-3-study-showing-survival-benefit-of-plinabulin-docetaxel-in-post-anti-pd-l1-for-non-squamous-egfr-wt-nsclc-and-a-reduction-in-brain-metastasis-compared-to-docetaxel-at-naclc-2025
https://www.biospace.com/press-releases/beyondspring-announces-new-analyses-of-dublin-3-phase-3-study-showing-survival-benefit-of-plinabulin-docetaxel-in-post-anti-pd-l1-for-non-squamous-egfr-wt-nsclc-and-a-reduction-in-brain-metastasis-compared-to-docetaxel-at-naclc-2025
https://www.biospace.com/press-releases/beyondspring-announces-new-analyses-of-dublin-3-phase-3-study-showing-survival-benefit-of-plinabulin-docetaxel-in-post-anti-pd-l1-for-non-squamous-egfr-wt-nsclc-and-a-reduction-in-brain-metastasis-compared-to-docetaxel-at-naclc-2025
https://www.cancernetwork.com/view/docetaxel-and-radiation-combined-modality-therapy
https://www.benchchem.com/product/b1139701/docs#technical-support-center-minimizing-off-target-cytotoxic-effects-of-docetaxel
https://www.benchchem.com/product/b1139701/docs#technical-support-center-minimizing-off-target-cytotoxic-effects-of-docetaxel
https://www.benchchem.com/product/b1139701/docs#technical-support-center-minimizing-off-target-cytotoxic-effects-of-docetaxel
https://www.benchchem.com/product/b1139701/docs#technical-support-center-minimizing-off-target-cytotoxic-effects-of-docetaxel
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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